Cas no 919477-04-6 (Carbamothioic acid, N,N-dimethyl-, O-1,3-butadien-1-yl ester)
919477-04-6 structure
Product Name:Carbamothioic acid, N,N-dimethyl-, O-1,3-butadien-1-yl ester
CAS No:919477-04-6
MF:C7H11NOS
MW:157.233340501785
CID:763050
PubChem ID:71425093
Update Time:2025-04-19
Carbamothioic acid, N,N-dimethyl-, O-1,3-butadien-1-yl ester Chemical and Physical Properties
Names and Identifiers
-
- Carbamothioic acid, N,N-dimethyl-, O-1,3-butadien-1-yl ester
- O-buta-1,3-dienyl N,N-dimethylcarbamothioate
- 919477-04-6
- O-Buta-1,3-dien-1-yl dimethylcarbamothioate
- DTXSID90843882
-
- Inchi: 1S/C7H11NOS/c1-4-5-6-9-7(10)8(2)3/h4-6H,1H2,2-3H3
- InChI Key: XEMILLGAWCVFFR-UHFFFAOYSA-N
- SMILES: S=C(N(C)C)OC=CC=C
Computed Properties
- Exact Mass: 157.05613515g/mol
- Monoisotopic Mass: 157.05613515g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 10
- Rotatable Bond Count: 3
- Complexity: 152
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 1
- XLogP3: 1.9
- Topological Polar Surface Area: 44.6Ų
Carbamothioic acid, N,N-dimethyl-, O-1,3-butadien-1-yl ester Related Literature
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Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
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Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
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Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
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Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755
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Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
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